Cas no 1187448-74-3 (2-Tert-butyl-5-methyl-1H-pyrrolo[2,3-b]pyridine)
1187448-74-3 structure
Product Name:2-Tert-butyl-5-methyl-1H-pyrrolo[2,3-b]pyridine
CAS No:1187448-74-3
MF:C12H16N2
MW:188.268842697144
CID:2113029
PubChem ID:68893169
Update Time:2024-03-01
2-Tert-butyl-5-methyl-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties
Names and Identifiers
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- 2-tert-butyl-5-methyl-1H-pyrrolo[2,3-b]pyridine
- 2-Tert-butyl-5-methyl-1H-pyrrolo[2,3-b]pyridine
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- Inchi: 1S/C12H16N2/c1-8-5-9-6-10(12(2,3)4)14-11(9)13-7-8/h5-7H,1-4H3,(H,13,14)
- InChI Key: KZGJJVDECONXHU-UHFFFAOYSA-N
- SMILES: N1C2C(=CC(C)=CN=2)C=C1C(C)(C)C
Computed Properties
- Exact Mass: 188.131348519g/mol
- Monoisotopic Mass: 188.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.7
- XLogP3: 3.4
2-Tert-butyl-5-methyl-1H-pyrrolo[2,3-b]pyridine Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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